Cas no 74705-35-4 (1-(chloromethyl)-3-(propan-2-yl)benzene)

• Product Name: 1-(chloromethyl)-3-(propan-2-yl)benzene
• CAS No: 74705-35-4
• MF: C₁₀H₁₃Cl
• MW: 168.663222074509
• MDL: MFCD19232503
• CID: 540645
• PubChem ID: 12640740
• Update Time: 2025-04-19

1-(chloromethyl)-3-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chloromethyl)-3-(1-methylethyl)-
• 1-(chloroMethyl)-3-isopropylbenzene
• 1-(chloromethyl)-3-propan-2-ylbenzene
• 1-(chloromethyl)-3-(propan-2-yl)benzene
• AKOS006388182
• DTXSID80505346
• SCHEMBL3115675
• EN300-310890
• 74705-35-4

• MDL： MFCD19232503
• Inchi： 1S/C10H13Cl/c1-8(2)10-5-3-4-9(6-10)7-11/h3-6,8H,7H2,1-2H3
• InChI Key： OCFXNUNCMJFLML-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(=C1)C(C)C

Computed Properties

• Exact Mass: 168.07069
• Monoisotopic Mass: 168.0705781g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes